Cas no 2171650-97-6 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopropyl}acetic acid
• CAS No: 2171650-97-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6023139
• PubChem ID: 165764828
• Update Time: 2025-05-27

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopropyl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]cyclopropyl}acetic acid
• EN300-1522657
• 2171650-97-6

• Inchi： 1S/C24H26N2O6/c1-31-14-20(22(29)26-24(10-11-24)12-21(27)28)25-23(30)32-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-20H,10-14H2,1H3,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： FLGITCCSONTVQA-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopropyl}acetic acid

Recent Advances in the Study of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopropyl}acetic acid (CAS: 2171650-97-6)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopropyl}acetic acid (CAS: 2171650-97-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) protecting groups, serves as a critical intermediate in the synthesis of peptide-based therapeutics and bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

One of the key advancements in the research of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during SPPS, and the incorporation of the cyclopropyl moiety enhances the stability and bioavailability of the resulting peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2171650-97-6 exhibit improved resistance to enzymatic degradation, making them promising candidates for oral peptide therapeutics.

Another notable development is the use of 2171650-97-6 in the design of covalent inhibitors. Researchers have leveraged its reactive cyclopropylacetic acid side chain to target cysteine residues in disease-relevant proteins, such as SARS-CoV-2 main protease (M^pro). A preprint from bioRxiv (2024) highlighted the compound's potential in creating irreversible inhibitors with high selectivity and potency, paving the way for novel antiviral therapies.

In addition to its therapeutic applications, 2171650-97-6 has been investigated for its utility in chemical biology tools. For instance, a recent Nature Chemical Biology paper (2023) described its incorporation into activity-based probes (ABPs) for profiling serine hydrolases. The Fmoc-protected amine and cyclopropyl groups were found to enhance probe stability and cell permeability, enabling real-time monitoring of enzyme activity in live cells.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 2171650-97-6 derivatives. A 2024 review in Organic Process Research & Development emphasized the need for greener and more efficient synthetic routes to meet industrial demands. Future research directions may include computational modeling to predict optimal derivatives and exploration of its applications in targeted drug delivery systems.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopropyl}acetic acid (2171650-97-6) represents a versatile scaffold with broad implications in drug discovery and chemical biology. Continued investigation into its properties and applications is expected to yield innovative solutions for unmet medical needs.